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A Comprehensive Overview of a Key Tool for Kinase
Research and Drug Discovery

This technical guide provides an in-depth analysis of the Woodtide Forkhead-derived peptide,
a critical tool for researchers and drug development professionals working in the field of cell
signaling and kinase biology. This document details the peptide's core properties, its role as a
specific substrate for the DYRK (Dual-specificity tyrosine-phosphorylation-regulated kinase)
family, and its application in biochemical assays.

Introduction to Woodtide

Woodetide is a synthetic peptide derived from the human transcription factor Forkhead box
protein O1 (FOXOL1), also known as FKHR. Specifically, it corresponds to amino acids 324-334
of FOXO1. This peptide serves as a highly specific and efficient in vitro substrate for the DYRK
family of protein kinases, most notably DYRK1A. Its primary application is in the
characterization of DYRK kinase activity and the screening of potential inhibitors.
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Peptide Characteristics

A summary of the key quantitative and qualitative data for the Woodtide peptide is presented

below.
Property Value Reference
Amino Acid Sequence KKISGRLSPIMTEQ [1]
Molecular Formula C68H123N21020S N/A
Molecular Weight 1587.88 g/mol [2]

] ) Serine (corresponding to
Phosphorylation Site ) [3114]
Ser329 in human FOXO1)

) ) DYRK family (especially
Primary Kinase Target [1][5]16]
DYRK1A)

Note: The two N-terminal lysine (KK) residues are often added to the native sequence to
facilitate binding to phosphocellulose paper in certain kinase assay formats.

The DYRK1A-FOXO1 Signaling Pathway

Woodtide's sequence is derived from a critical regulatory region within the FOXO1
transcription factor. In a cellular context, the phosphorylation of FOXOL1 at Serine 329 by
DYRK1A is a key event that modulates its function. This phosphorylation event promotes the
nuclear export of FOXO1, leading to its cytosolic sequestration and subsequent degradation.[3]
[4] This prevents FOXO1 from translocating to the nucleus and activating target genes involved
in critical cellular processes such as apoptosis and cell cycle arrest. The DYRK1A-FOXO1
signaling axis is therefore a crucial pathway in cell fate determination.[3]

DYRK1A-mediated phosphorylation of FOXOL1 regulates its subcellular localization and
stability.

Experimental Protocols
Preparation and Handling of Woodtide Peptide
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Proper handling and storage of the Woodtide peptide are crucial for maintaining its integrity
and ensuring reproducible experimental results.

Reconstitution:

» Before opening, allow the lyophilized peptide vial to equilibrate to room temperature to
prevent condensation.

o Reconstitute the peptide in a suitable solvent, such as sterile, nuclease-free water or a buffer
with a pH between 5 and 7. For a 1 mM stock solution, add the appropriate volume of
solvent based on the amount of peptide provided.

» Gently vortex or swirl the vial to ensure the peptide is fully dissolved. Avoid vigorous shaking.
Storage:
o Lyophilized Peptide: Store at -20°C or -80°C for long-term stability.

o Reconstituted Peptide Solution: Aliquot the reconstituted peptide into single-use volumes to
avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C.

In Vitro DYRK1A Kinase Assay using Woodtide

This protocol provides a general framework for a non-radioactive in vitro kinase assay to
measure DYRK1A activity using Woodtide as a substrate. This can be adapted for various
detection methods, such as HPLC-based separation of phosphorylated and unphosphorylated
peptide or antibody-based detection (e.g., ELISA).

Materials:

Recombinant active DYRK1A

Woodtide peptide

Kinase Assay Buffer (e.g., 25 mM HEPES pH 7.4, 10 mM MgClz, 1 mM DTT)

ATP solution
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e Stop Solution (e.g., 100 mM EDTA)
» Detection reagents (specific to the chosen method)
Procedure:

o Prepare a reaction mixture containing the Kinase Assay Buffer, a specific concentration of
Woodtide (e.g., 50 uM), and the desired concentration of the test compound (inhibitor).

o Add recombinant DYRK1A to the reaction mixture and pre-incubate for a short period (e.g.,
10 minutes) at 30°C.

« Initiate the kinase reaction by adding a specific concentration of ATP (the concentration may
vary depending on the assay, but a common starting point is near the Km of ATP for
DYRKI1A, if known).

 Incubate the reaction at 30°C for a predetermined time (e.g., 30-60 minutes). The incubation
time should be within the linear range of the reaction.

o Terminate the reaction by adding the Stop Solution.

e Proceed with the detection and quantification of the phosphorylated Woodtide peptide using
the chosen method.

Experimental Workflow for a DYRK1A Kinase Assay:
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1. Preparation

Prepare Reagents:
- Kinase Buffer

- Woodtide Stock

- DYRK1A Enzyme

- ATP Solution
- Test Compound

2. Reaction Setup

Combine Buffer, Woodtide,
and Test Compound

A

Add DYRK1A and
Pre-incubate

A

/
Initiate with ATP
\
Incubate at 30°C
A

/

Terminate with
Stop Solution

3. Detection] & Analysis

Detect Phospho-Woodtide
(e.g., HPLC, ELISA)

Quantify and Analyze Data

Click to download full resolution via product page

A generalized workflow for conducting an in vitro DYRK1A kinase assay using Woodtide.

Quantitative Data

While Woodtide is a widely used substrate for DYRK kinases, specific Michaelis-Menten
constants (Km and Vmax) are not consistently reported across the literature and can be highly
dependent on the specific assay conditions (e.g., buffer composition, ATP concentration, and
kinase construct). Researchers are encouraged to determine these parameters empirically
under their specific experimental conditions for quantitative studies.
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Conclusion

The Woodtide Forkhead-derived peptide is an invaluable tool for the study of DYRK family
kinases. Its specificity and efficiency as a substrate make it ideal for in vitro kinase assays
aimed at elucidating enzyme kinetics, screening for novel inhibitors, and understanding the
broader role of the DYRK-FOXOL1 signaling axis in health and disease. This guide provides a
foundational understanding and practical protocols to facilitate the effective use of Woodtide in
a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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